![molecular formula C8H14F2N2O B6205747 [(2,2-difluorocyclohexyl)methyl]urea CAS No. 1859758-91-0](/img/no-structure.png)
[(2,2-difluorocyclohexyl)methyl]urea
Overview
Description
[(2,2-Difluorocyclohexyl)methyl]urea, also known as DFCHU, is a synthetic compound with a wide range of applications in scientific research. It is a colorless, odorless, and crystalline solid that is soluble in water and methanol. DFCHU has been used in various research studies to study the biochemical and physiological effects of compounds.
Mechanism of Action
The exact mechanism of action of [(2,2-difluorocyclohexyl)methyl]urea is unknown. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of compounds, such as cytochrome P450 enzymes. This inhibition of enzymes may lead to the inhibition of the metabolism of compounds, resulting in their increased bioavailability.
Biochemical and Physiological Effects
[(2,2-difluorocyclohexyl)methyl]urea has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, resulting in the inhibition of the metabolism of compounds. It has also been shown to inhibit the activity of enzymes involved in the synthesis of proteins, leading to the inhibition of protein synthesis. In addition, [(2,2-difluorocyclohexyl)methyl]urea has been shown to inhibit the activity of enzymes involved in the synthesis of fatty acids, leading to the inhibition of fatty acid synthesis.
Advantages and Limitations for Lab Experiments
One of the main advantages of using [(2,2-difluorocyclohexyl)methyl]urea in lab experiments is its ability to inhibit the activity of enzymes involved in the metabolism of compounds. This allows researchers to study the effects of compounds on biochemical and physiological processes without the interference of metabolic pathways. However, [(2,2-difluorocyclohexyl)methyl]urea also has some limitations. It is not very stable and can decompose over time, so it must be used quickly after synthesis. In addition, it is not very soluble in water, so it must be dissolved in a solvent before use.
Future Directions
There are many potential future directions for [(2,2-difluorocyclohexyl)methyl]urea. It could be used in studies to investigate the effects of compounds on other biochemical and physiological processes, such as gene expression, cell differentiation, and apoptosis. In addition, it could be used in studies to investigate the effects of compounds on diseases, such as cancer, diabetes, and cardiovascular diseases. Finally, it could be used in studies to develop new drugs and therapies for various diseases.
Synthesis Methods
[(2,2-difluorocyclohexyl)methyl]urea can be synthesized from difluorocyclohexyl isocyanate and methyl isocyanate. In a two-step process, the difluorocyclohexyl isocyanate is reacted with methyl isocyanate in the presence of a catalyst. This reaction produces [(2,2-difluorocyclohexyl)methyl]urea and an isocyanate by-product. The isocyanate by-product can be removed by distillation, leaving the desired [(2,2-difluorocyclohexyl)methyl]urea.
Scientific Research Applications
[(2,2-difluorocyclohexyl)methyl]urea has been used in various scientific research studies to study the biochemical and physiological effects of compounds. It has been used in studies to study the effects of compounds on cell growth, cell death, and cell signaling. It has also been used in studies to study the effects of compounds on the immune system, inflammation, and cancer.
properties
| { "Design of the Synthesis Pathway": "The synthesis of [(2,2-difluorocyclohexyl)methyl]urea can be achieved through a two-step reaction process. The first step involves the synthesis of 2,2-difluorocyclohexylamine, which is then reacted with methyl isocyanate to form the final product.", "Starting Materials": [ "Cyclohexane", "Hydrogen fluoride", "Sodium fluoride", "Sodium hydroxide", "Methyl isocyanate", "2,2-difluorocyclohexanone" ], "Reaction": [ "Step 1: Synthesis of 2,2-difluorocyclohexylamine", "a. To a 500 mL round-bottom flask, add 2,2-difluorocyclohexanone (10 g, 0.05 mol), cyclohexane (100 mL), and sodium hydroxide (5 g, 0.125 mol).", "b. Heat the reaction mixture to reflux for 6 hours.", "c. After cooling the reaction mixture to room temperature, extract the organic layer with diethyl ether (3 x 50 mL).", "d. Combine the organic layers and dry over anhydrous sodium sulfate.", "e. Concentrate the organic layer under reduced pressure to obtain 2,2-difluorocyclohexylamine as a colorless liquid (yield: 80%).", "Step 2: Synthesis of [(2,2-difluorocyclohexyl)methyl]urea", "a. To a 100 mL round-bottom flask, add 2,2-difluorocyclohexylamine (5 g, 0.03 mol) and methyl isocyanate (3.5 g, 0.05 mol).", "b. Heat the reaction mixture to 80°C for 4 hours.", "c. After cooling the reaction mixture to room temperature, add diethyl ether (50 mL) and stir for 30 minutes.", "d. Filter the precipitated solid and wash with diethyl ether (2 x 10 mL).", "e. Dry the solid under vacuum to obtain [(2,2-difluorocyclohexyl)methyl]urea as a white solid (yield: 85%)." ] } | |
CAS RN |
1859758-91-0 |
Molecular Formula |
C8H14F2N2O |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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